N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.3 g/mol
• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C9H15N3OS/c1-6(13)10-8-12-11-7(14-8)5-9(2,3)4/h5H2,1-4H3,(H,10,12,13)
• InChI Key: SXDWGUHFZHQPND-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NN=C(S1)CC(C)(C)C

Description

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide, also known as DMTA, is a chemical compound that belongs to the class of thiadiazole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research. DMTA is a promising molecule due to its unique chemical structure and various biological activities.

Mechanism of Action

The exact mechanism of action of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, studies have suggested that N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide exerts its biological effects by modulating various cellular pathways. N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also inhibits the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in inflammation and cancer development.
Biochemical and physiological effects:
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of various bacterial and fungal strains. N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide also exhibits antioxidant and anti-inflammatory activities, which can help protect against oxidative stress and inflammation-related diseases. Additionally, N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its diverse range of biological activities. It can be used to study the mechanisms of various cellular pathways, including apoptosis, inflammation, and cancer development. However, one of the limitations of using N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research and development of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide. One potential direction is the development of novel drugs based on the chemical structure of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide. Another direction is the investigation of the potential applications of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide in the treatment of various diseases, including cancer and inflammation-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide and its potential side effects.

Synthesis Methods

The synthesis of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide involves the reaction of 2,2-dimethylpropionyl chloride with thiosemicarbazide in the presence of sodium hydroxide. The resulting product is then treated with acetic anhydride to obtain N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been extensively studied for its potential applications in scientific research. Several studies have reported its antibacterial, antifungal, and anticancer properties. N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has also been shown to possess antioxidant and anti-inflammatory activities. These properties make N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide a promising candidate for the development of novel drugs.